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Compound of Interest

Compound Name: 1,2,3,4-TETRACHLOROBUTANE

Cat. No.: B3068455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2,3,4-tetrachlorobutane, a
chlorinated hydrocarbon of interest in various chemical and research applications. This

document details its chemical identity, physicochemical properties, synthesis protocols, and
analytical methodologies.

Chemical Identification
e |[UPAC Name: 1,2,3,4-tetrachlorobutane[1][2]
e CAS Number: 3405-32-1[1][3][4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1,2,3,4-
tetrachlorobutane.
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Property Value Source
Molecular Formula C4H6Cl4 [11[31[5]
Molecular Weight 195.9 g/mol [1]
Melting Point 73-74 °C (meso form) [1][5]
Boiling Point 191.03°C (estimate) [31[6]
Density 1.4068 g/cm3 at 20 °C [5]
LogP 2.67880 [31[6]
Exact Mass 195.919411 [3]

Refractive Index

1.4865 (estimate)

[3](6]

Stereoisomerism

1,2,3,4-Tetrachlorobutane exists as multiple stereoisomers, including a meso form and a pair

of enantiomers (dl-form). The meso form possesses a plane of symmetry and is achiral, while

the enantiomers are chiral and optically active.[1] The distinct physical properties of these

stereoisomers, such as melting point, are notable, with the meso form having a significantly

higher melting point (approximately 73°C) compared to the dl-form, which is a liquid at room

temperature.[1][7]
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Stereoisomers of 1,2,3,4-Tetrachlorobutane

(1,2,3,4-Tetrach|orobutane

Enantiomer 2

(2S,3R)-1,2,3,4-Tetrachlorobutane

Enantiomer 1

(2R,3S)-1,2,3,4-Tetrachlorobutane
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Synthesis Workflow for meso-1,2,3,4-Tetrachlorobutane

trans-1,4-dichlorobutene-2

)
:

Purge with inert gas

;

Dilute with isopropanol

Crystallization
(cool to 20-25°C)

Filter and wash
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GC-MS Analytical Workflow for 1,2,3,4-Tetrachlorobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Buy 1,2,3,4-Tetrachlorobutane | 3405-32-1 [smolecule.com]
. 1,2,3,4-Tetrachlorobutane | C4H6CI4 | CID 18854 - PubChem [pubchem.ncbi.nlm.nih.gov]

. lookchem.com [lookchem.com]

. echemi.com [echemi.com]

1
2
3
e 4.1,2,3,4-TETRACHLOROBUTANE | 3405-32-1 [chemicalbook.com]
5
6. Page loading... [wap.guidechem.com]

7

. Buy (R*,S*)-1,2,3,4-Tetrachlorobutane | 28507-96-2 [smolecule.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 1,2,3,4-
Tetrachlorobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3068455#cas-number-and-iupac-name-for-1-2-3-4-
tetrachlorobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

